Cas no 1267334-70-2 (4-(4-methoxy-3-nitrophenyl)butanoic acid)

• Product Name: 4-(4-methoxy-3-nitrophenyl)butanoic acid
• CAS No: 1267334-70-2
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5989660
• PubChem ID: 82224265
• Update Time: 2025-06-08

4-(4-methoxy-3-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-3-nitrophenyl)butanoic acid
• Benzenebutanoic acid, 4-methoxy-3-nitro-
• EN300-2001163
• 1267334-70-2

• Inchi： 1S/C11H13NO5/c1-17-10-6-5-8(3-2-4-11(13)14)7-9(10)12(15)16/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： XDAOZSLRCJEXJC-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC=C(OC)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 436.8±30.0 °C(Predicted)
• pka: 4.68±0.10(Predicted)

Additional information on 4-(4-methoxy-3-nitrophenyl)butanoic acid

4-(4-Methoxy-3-Nitrophenyl)butanoic Acid (CAS No. 1267334-70-2): A Comprehensive Overview

4-(4-Methoxy-3-nitrophenyl)butanoic acid (CAS No. 1267334-70-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a methoxy and nitro group attached to a phenyl ring, along with a butanoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The methoxy group (OCH₃) is known for its electron-donating properties, which can influence the reactivity and stability of the molecule. In the context of 4-(4-methoxy-3-nitrophenyl)butanoic acid, this group enhances the electron density on the phenyl ring, potentially affecting its interactions with other molecules and biological systems. The nitro group (NO₂) is an electron-withdrawing group that can impart strong electron-withdrawing effects, leading to increased reactivity and potential biological activity.

The butanoic acid moiety (CH₃CH₂CH₂COOH) is a carboxylic acid that can participate in various chemical reactions, such as esterification, amide formation, and metal ion complexation. This functional group also contributes to the compound's solubility and stability in different solvents, making it suitable for a wide range of applications.

In the pharmaceutical industry, 4-(4-methoxy-3-nitrophenyl)butanoic acid has been studied for its potential therapeutic properties. Recent research has focused on its anti-inflammatory and anti-cancer activities. For instance, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various cell models. Additionally, preliminary data suggest that it may have cytotoxic effects on certain cancer cell lines, making it a promising lead compound for drug development.

Beyond its pharmaceutical applications, 4-(4-methoxy-3-nitrophenyl)butanoic acid has also been explored in materials science. Its unique molecular structure makes it suitable for use in the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a building block in the development of functional polymers and coatings with enhanced mechanical strength and thermal stability.

In chemical synthesis, 4-(4-methoxy-3-nitrophenyl)butanoic acid serves as an important intermediate for the preparation of more complex molecules. Its versatile reactivity allows it to be readily modified through various chemical transformations, such as reduction of the nitro group to an amino group or esterification of the carboxylic acid moiety. These modifications can lead to the creation of novel compounds with diverse applications in fields such as organic synthesis, catalysis, and materials science.

The synthesis of 4-(4-methoxy-3-nitrophenyl)butanoic acid typically involves multi-step processes that include the formation of the phenyl ring with the desired substituents followed by the introduction of the butanoic acid moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of 4-methoxy-3-nitrobenzaldehyde with malonic acid followed by decarboxylation to yield the final product.

To ensure high purity and yield in the synthesis of 4-(4-methoxy-3-nitrophenyl)butanoic acid, careful optimization of reaction conditions is essential. Factors such as temperature, solvent choice, catalyst selection, and reaction time must be meticulously controlled to achieve optimal results. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are often employed to characterize the final product and confirm its identity.

In conclusion, 4-(4-methoxy-3-nitrophenyl)butanoic acid (CAS No. 1267334-70-2) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure endows it with valuable chemical and biological properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.